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Compound of Interest

Compound Name: Anilazine

Cat. No.: B1666039

Abstract

This application note details a robust and sensitive High-Performance Liquid Chromatography
with Ultraviolet (HPLC-UV) detection method for the quantitative analysis of the fungicide
Anilazine in water samples. The protocol outlines sample preparation using solid-phase
extraction, chromatographic conditions for optimal separation, and method validation
parameters. This method is intended for use by researchers, environmental scientists, and
water quality monitoring professionals.

Introduction

Anilazine is a triazine fungicide previously used to control various fungal diseases on crops
and turf.[1][2][3][4] Due to its potential for environmental contamination, monitoring its presence
in water sources is crucial. This document provides a detailed protocol for the quantification of
Anilazine in water using HPLC-UV, a widely accessible and reliable analytical technique.
Anilazine is a white to tan crystalline solid that is insoluble in water and moderately soluble in
organic solvents.[1][2][5][6] It is stable in neutral and slightly acidic conditions but is susceptible
to hydrolysis under alkaline conditions.[2][5][6]

Experimental Protocol
Materials and Reagents

e Anilazine analytical standard (>98% purity)
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HPLC grade acetonitrile, methanol, and water

Formic acid (analytical grade)

Solid-phase extraction (SPE) cartridges (e.g., C18, 500 mg, 6 mL)

Glass fiber filters (0.45 pm)

Volumetric flasks, pipettes, and autosampler vials

Instrumentation

o HPLC system equipped with a quaternary pump, autosampler, column oven, and UV-Vis
detector.

e Analytical column: C18, 4.6 x 150 mm, 5 pum particle size.

» Data acquisition and processing software.

Sample Preparation: Solid-Phase Extraction (SPE)

o Sample Pre-treatment: Filter water samples (500 mL) through a 0.45 um glass fiber filter to
remove suspended particles. Acidify the sample to a pH of approximately 3 with formic acid.

o SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol
followed by 5 mL of deionized water.

o Sample Loading: Load the pre-treated water sample onto the SPE cartridge at a flow rate of
approximately 5 mL/min.

¢ Washing: Wash the cartridge with 5 mL of deionized water to remove interfering polar
impurities.

o Elution: Elute the retained Anilazine from the cartridge with 5 mL of acetonitrile into a
collection tube.

o Concentration and Reconstitution: Evaporate the eluate to dryness under a gentle stream of
nitrogen. Reconstitute the residue in 1 mL of the mobile phase.
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» Final Filtration: Filter the reconstituted sample through a 0.45 um syringe filter into an
autosampler vial for HPLC analysis.

HPLC-UV Conditions

Parameter Condition

A: Water with 0.1% Formic AcidB: Acetonitrile

Mobile Phase ) ] )
with 0.1% Formic Acid
) 0-2 min: 60% B2-10 min: 60-90% B10-12 min:
Gradient . .
90% B12-13 min: 90-60% B13-15 min: 60% B
Flow Rate 1.0 mL/min
Column Temp. 30°C
Injection Vol. 20 pL
UV Wavelength 274 nm
Run Time 15 minutes
Calibration

Prepare a series of standard solutions of Anilazine in the mobile phase at concentrations
ranging from 0.1 to 10 pg/mL. Inject each standard and construct a calibration curve by plotting
the peak area against the concentration.

Data Presentation

The quantitative performance of this method was validated according to standard guidelines.
The results are summarized in the table below.
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Validation Parameter Result
Linearity Range 0.1 - 10 pg/mL
Correlation Coefficient (r2) > 0.999

Limit of Detection (LOD) 0.03 pg/mL
Limit of Quantification (LOQ) 0.1 pg/mL
Accuracy (Recovery) 95 - 105%
Precision (RSD%) <5%

Experimental Workflow
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Caption: Experimental workflow for Anilazine quantification.

Conclusion

The described HPLC-UV method provides a reliable and sensitive approach for the
guantification of Anilazine in water samples. The solid-phase extraction protocol allows for
effective pre-concentration and clean-up of the analyte. The method validation data
demonstrates excellent linearity, accuracy, and precision, making it suitable for routine
environmental monitoring.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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